Cas no 80556-43-0 (2H-Pyran-2-one, 6-methyl-4-(1-pyrrolidinyl)-)

• Product name: 2H-Pyran-2-one, 6-methyl-4-(1-pyrrolidinyl)-
• CAS No: 80556-43-0
• MF: C₁₀H₁₃NO₂
• MW: 179.21572
• CID: 705429
• PubChem ID: 15369886

2H-Pyran-2-one, 6-methyl-4-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 6-methyl-4-(1-pyrrolidinyl)-
• 6-methyl-4-pyrrolidin-1-ylpyran-2-one
• DTXSID20572072
• 6-Methyl-4-(pyrrolidin-1-yl)-2H-pyran-2-one
• 80556-43-0

• Inchi： InChI=1S/C10H13NO2/c1-8-6-9(7-10(12)13-8)11-4-2-3-5-11/h6-7H,2-5H2,1H3
• InChI Key： YAXFBBDRGBHZNJ-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=O)O1)N2CCCC2

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 1.5